Cas no 131034-44-1 (Benzoic acid, 4-(acetyloxy)-2-fluoro-)
131034-44-1 structure
Product Name:Benzoic acid, 4-(acetyloxy)-2-fluoro-
CAS No:131034-44-1
MF:C9H7FO4
MW:198.147886514664
CID:1230500
Update Time:2024-08-05
Benzoic acid, 4-(acetyloxy)-2-fluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(acetyloxy)-2-fluoro-
- 4-acetoxy-2-fluorobenzoic acid
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- Inchi: 1S/C9H7FO4/c1-5(11)14-6-2-3-7(9(12)13)8(10)4-6/h2-4H,1H3,(H,12,13)
- InChI Key: CVRUBIOUACCYQY-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OC(C)=O)C=C1F
Computed Properties
- Exact Mass: 198.03281
Experimental Properties
- Density: 1.377±0.06 g/cm3(Predicted)
- Boiling Point: 321.2±32.0 °C(Predicted)
- PSA: 63.6
- pka: 3.12±0.10(Predicted)
Benzoic acid, 4-(acetyloxy)-2-fluoro- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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